N-(4-bromophenyl)-2-[(2-methyl-8-quinolinyl)thio]acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(2-methylquinolin-8-yl)sulfanylacetamide
• InChI: InChI=1S/C18H15BrN2OS/c1-12-5-6-13-3-2-4-16(18(13)20-12)23-11-17(22)21-15-9-7-14(19)8-10-15/h2-10H,11H2,1H3,(H,21,22)
• InChI Key: QZOWGSNONOHPCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2SCC(=O)NC3=CC=C(C=C3)Br)C=C1
• Molecular Formula: C18H15BrN2OS
• Molecular Weight: 387.3 g/mol

Description

N-(4-bromophenyl)-2-[(2-methyl-8-quinolinyl)thio]acetamide, also known as BPTAA, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. BPTAA is a member of the thioacetamide family, which is known for its ability to act as a ligand for metal complexes.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-2-[(2-methyl-8-quinolinyl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in cancer cell growth. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and cell division. By inhibiting this enzyme, this compound can prevent cancer cells from dividing and growing.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory effects, which could have applications in the treatment of inflammatory diseases. This compound has also been shown to have antioxidant properties, which could help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-bromophenyl)-2-[(2-methyl-8-quinolinyl)thio]acetamide is its ability to act as a metal chelator, which could be useful in studying metal toxicity. However, one of the limitations of this compound is its relatively low solubility in water, which could make it difficult to work with in certain lab experiments.

Future Directions

There are several potential future directions for research involving N-(4-bromophenyl)-2-[(2-methyl-8-quinolinyl)thio]acetamide. One area of research could focus on optimizing the synthesis method to improve yield and purity. Another area of research could investigate the potential of this compound as a metal chelator for the treatment of metal toxicity. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases.

Scientific Research Applications

N-(4-bromophenyl)-2-[(2-methyl-8-quinolinyl)thio]acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess anti-cancer properties, and studies have demonstrated its ability to inhibit the growth of various cancer cell lines. This compound has also been investigated for its potential as a metal chelator, which could have applications in the treatment of metal toxicity.